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Compound of Interest

Compound Name: Dihydroresveratrol 3-O-glucoside

Cat. No.: B8249517 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the proper disposal of

Dihydroresveratrol 3-O-glucoside. Given the conflicting hazard information from various

suppliers, a conservative approach to handling and disposal is strongly recommended to

ensure personnel safety and environmental protection. Always consult the Safety Data Sheet

(SDS) provided by your specific supplier and conduct a thorough risk assessment before

beginning any work.

Hazard Assessment and Conflicting Information
There are notable discrepancies in the hazard classification of Dihydroresveratrol and its

derivatives among chemical suppliers. Some sources classify the compound as non-

hazardous, while others indicate potential acute oral toxicity and hazards to the aquatic

environment.[1] This inconsistency underscores the importance of cautious handling and

disposal protocols.
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Hazard Classification Supplier A Perspective Supplier B Perspective

GHS Classification
Not classified as hazardous[2]

[3]

Acute toxicity, Oral (Category

4); Hazardous to the aquatic

environment[1]

Signal Word None Warning

Hazard Statements None
Harmful if swallowed; Harmful

to aquatic life

Step-by-Step Disposal Protocol
The following procedure outlines the recommended steps for the safe disposal of

Dihydroresveratrol 3-O-glucoside. This protocol is based on a precautionary principle,

treating the compound as potentially hazardous.

1. Personal Protective Equipment (PPE):

Eye Protection: Wear safety glasses with side shields or chemical goggles.

Hand Protection: Use chemically impermeable and resistant gloves, such as nitrile rubber.

Body Protection: A standard laboratory coat should be worn to prevent skin contact.

Respiratory Protection: If working with the powdered form and dust formation is likely, use a

NIOSH-approved respirator.

2. Waste Collection and Segregation:

Solid Waste:

Collect excess or unwanted solid Dihydroresveratrol 3-O-glucoside in a clearly labeled,

sealed container.

Avoid mixing with other chemical waste to prevent unknown reactions.

Label the container as "Hazardous Waste" and include the chemical name:

"Dihydroresveratrol 3-O-glucoside".
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Liquid Waste (Solutions):

Dihydroresveratrol 3-O-glucoside is soluble in solvents such as DMSO, acetone, and

ethanol.[4][5]

Collect solutions containing Dihydroresveratrol 3-O-glucoside in a dedicated, sealed,

and properly labeled hazardous waste container.

The label should indicate the chemical name and the solvent(s) used.

Contaminated Materials:

Any materials used for handling, such as weigh boats, pipette tips, and contaminated

gloves, should be disposed of as solid hazardous waste.

Place these materials in a designated, sealed waste bag or container.

3. Accidental Spills:

In the event of a spill, avoid dust formation.[6]

Wear appropriate PPE and ensure adequate ventilation.[6]

For solid spills, carefully collect the material and place it in a sealed container for disposal.

For liquid spills, absorb the material with an inert absorbent (e.g., vermiculite, sand) and

collect it into a suitable container for disposal.

Prevent the spill from entering drains or waterways.[2][6]

4. Storage of Waste:

Store waste containers in a designated, well-ventilated, and secure area, away from

incompatible materials.

Keep containers tightly closed.[6]

5. Final Disposal:
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Adhered or collected material should be promptly disposed of in accordance with appropriate

local, state, and federal laws and regulations.[6]

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

chemical waste disposal company to arrange for pickup and proper disposal.

Do not dispose of Dihydroresveratrol 3-O-glucoside down the drain or in regular trash.

Disposal Decision Workflow
The following diagram illustrates the logical steps for making decisions regarding the disposal

of Dihydroresveratrol 3-O-glucoside.
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Disposal decision workflow for Dihydroresveratrol 3-O-glucoside.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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